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1-Methylpiperidine-4-

Carbothioamide

CAS No.: 88654-17-5

Cat. No.: B1601909

Get Quote

This guide provides a comprehensive technical overview of 1-methylthioisonipecotamide, a

novel derivative of the pharmacologically significant isonipecotamide scaffold. While direct

research on this specific molecule is not extensively published, this document, intended for

researchers, scientists, and drug development professionals, extrapolates from the well-

established chemistry and biology of isonipecotamide and the influence of methylthio- moieties

in medicinal chemistry to present a thorough analysis. We will delve into its chemical structure,

propose a robust synthetic pathway, and explore its potential therapeutic applications based on

established structure-activity relationships.

The Isonipecotamide Scaffold: A Privileged
Structure in Drug Discovery
Isonipecotamide, also known as piperidine-4-carboxamide, is a key building block in medicinal

chemistry.[1][2][3] Its rigid piperidine core allows for precise three-dimensional orientation of
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substituents, making it an ideal scaffold for targeting a variety of biological receptors and

enzymes.

Derivatives of isonipecotamide have demonstrated a broad spectrum of biological activities,

including:

GABA Transporter 1 (GAT1) Inhibition: (R)-Nipecotamide, a closely related structure, and its

derivatives are known inhibitors of GAT1, which is responsible for the reuptake of the

inhibitory neurotransmitter GABA. By blocking GAT1, these compounds increase GABA

levels in the synapse, leading to potential therapeutic applications in epilepsy and other

neurological disorders.[4]

Cholinesterase Inhibition: Certain isonipecotamide derivatives have shown inhibitory activity

against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This makes them

promising candidates for the treatment of Alzheimer's disease, which is characterized by a

deficit in the neurotransmitter acetylcholine.[4][5]

Thrombin Inhibition: The isonipecotamide scaffold has been utilized to develop thrombin

inhibitors, suggesting potential applications in the prevention and treatment of thrombosis.[4]

[5]

Serotonin (5-HT) Receptor Antagonism: Novel phenacyl-based isonipecotamide derivatives

have been shown to decrease levels of 5-HT while increasing dopamine levels, indicating

their potential as antidepressant agents.[6]

The versatility of the isonipecotamide core, with its readily modifiable nitrogen and carboxamide

groups, provides a rich platform for the design of new therapeutic agents.

The "Magic Methyl" and the Role of the Methylthio-
Group
The introduction of a methyl group can have a profound impact on the pharmacological profile

of a molecule, an effect often referred to as the "magic methyl" effect.[7][8] This small lipophilic

group can influence a compound's potency, selectivity, and pharmacokinetic properties by:
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Modulating Lipophilicity: Affecting absorption, distribution, metabolism, and excretion (ADME)

properties.

Altering Conformation: Restricting the rotational freedom of a molecule to favor a bioactive

conformation.

Enhancing Binding Interactions: Through hydrophobic and van der Waals interactions with

the target protein.[7]

The methylthio- (-SCH3) group, in particular, has been incorporated into various drug

candidates to fine-tune their biological activity. It can participate in hydrogen bonding and other

non-covalent interactions, potentially leading to improved target affinity and a desirable ADME

profile. Recent studies have highlighted the anticancer activity of compounds featuring a

methylthio-group.[9]

Chemical Structure of 1-Methylthioisonipecotamide
Based on IUPAC nomenclature, 1-methylthioisonipecotamide features a methylthio- group

attached to the nitrogen atom at position 1 of the isonipecotamide ring.

Caption: Chemical structure of 1-methylthioisonipecotamide.

Proposed Synthesis of 1-Methylthioisonipecotamide
A plausible and efficient synthesis of 1-methylthioisonipecotamide can be envisioned starting

from commercially available isonipecotamide. The proposed two-step protocol involves the

reaction of isonipecotamide with methanethiol, followed by oxidation.

Experimental Protocol
Step 1: Synthesis of 1-(Methylthio)piperidine-4-carboxamide

Reaction Setup: In a well-ventilated fume hood, dissolve isonipecotamide (1 equivalent) in a

suitable aprotic solvent such as N,N-dimethylformamide (DMF).

Addition of Base: Add a non-nucleophilic base, such as sodium hydride (NaH, 1.1

equivalents), portion-wise to the solution at 0 °C to deprotonate the piperidine nitrogen.
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Addition of Methanethiol Source: Introduce a source of the methylthio group, such as S-

methyl methanethiosulfonate (1.1 equivalents), dropwise to the reaction mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Workup and Purification: Quench the reaction with water and extract the product with a

suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then washed

with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

The crude product can be purified by column chromatography on silica gel.
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Caption: Hypothetical inhibition of the GAT1 transporter.

Quantitative Data Summary (Hypothetical)
Should initial screenings prove fruitful, further quantitative analysis would be necessary. The

following table illustrates the type of data that would be generated.

Target Assay Type IC50 / Ki (µM)

GAT1 Radioligand Binding TBD

AChE Ellman's Assay TBD

BChE Ellman's Assay TBD

Thrombin Chromogenic Assay TBD

5-HT Receptor Radioligand Binding TBD

Conclusion
While 1-methylthioisonipecotamide remains a novel chemical entity, the foundational

knowledge of its core structures—isonipecotamide and the methylthio- group—provides a

strong basis for its synthesis and investigation. The proposed synthetic route is straightforward

and relies on well-established chemical transformations. The potential for this molecule to

interact with key biological targets, such as neurotransmitter transporters and enzymes, makes

it an intriguing candidate for further research in drug discovery. The insights and protocols

provided in this guide aim to facilitate the exploration of 1-methylthioisonipecotamide and its

potential contributions to the development of new therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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